Cas no 1326877-32-0 (3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione)

• Product Name: 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione
• CAS No: 1326877-32-0
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• CID: 5398959
• Update Time: 2025-05-21

3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-[3-(2-Ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(phenylmethyl)-2,4(1H,3H)-quinazolinedione
• 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

• Inchi： 1S/C25H20N4O4/c1-2-32-21-11-7-6-10-19(21)22-27-23(33-28-22)17-12-13-18-20(14-17)26-25(31)29(24(18)30)15-16-8-4-3-5-9-16/h3-14H,2,15H2,1H3,(H,26,31)
• InChI Key： OCUZJFVNIKFGPI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C3ON=C(C4=CC=CC=C4OCC)N=3)=C2)C(=O)N(CC2=CC=CC=C2)C1=O

Experimental Properties

• Density: 1.314±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.92±0.20(Predicted)

Additional information on 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

Introduction to 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1326877-32-0, identified as 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione, represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in medicinal chemistry and drug discovery. The compound's unique framework, combining a benzyl group, a tetrahydroquinazoline core, and an 1,2,4-oxadiazole moiety linked through a phenyl ring with an ethoxy substituent, positions it as a candidate for further exploration in therapeutic development.

Recent advancements in chemical biology have highlighted the importance of multicomponent reactions and scaffold hopping in generating novel bioactive molecules. The structural features of 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione make it an attractive candidate for such methodologies. The presence of the tetrahydroquinazoline ring system is particularly noteworthy, as it is a known pharmacophore in various bioactive compounds. For instance, derivatives of tetrahydroquinazoline have been explored for their antimicrobial and anti-inflammatory properties. The integration of the 1,2,4-oxadiazole unit further enriches the pharmacological profile of this compound by introducing additional hydrogen bond donor/acceptor sites and potential electron-deficient regions for interactions with biological targets.

The benzyl group at the 3-position of the tetrahydroquinazoline ring not only contributes to the overall lipophilicity of the molecule but also serves as a handle for further functionalization. This flexibility allows chemists to modify the compound through various synthetic strategies, enabling the exploration of a wide range of derivatives with tailored biological activities. Moreover, the ethoxyphenyl moiety linked to the 1,2,4-oxadiazole ring adds another layer of complexity to the molecule. The phenolic hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the ethoxy group may influence metabolic stability and pharmacokinetic properties.

In light of these structural attributes, researchers have been investigating 3-benzyl-7-[3-(2-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,2,3,4-tetrahydroquinazoline-2,4-dione for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in various diseases. For example, modifications of the tetrahydroquinazoline scaffold have shown promise in targeting kinases and other enzymes involved in cancer signaling pathways. The oxadiazole ring is also known to be a privileged scaffold in drug discovery due to its ability to modulate enzyme activity through steric and electronic effects.

The synthesis of this compound represents a testament to the progress in organic synthesis methodologies. The construction of the complex heterocyclic system involves multiple steps that showcase modern synthetic techniques such as palladium-catalyzed cross-coupling reactions and intramolecular cyclizations. These methods not only facilitate the assembly of the target molecule but also allow for precise control over regiochemistry and stereochemistry. Such advancements are crucial for generating high-quality starting materials for subsequent biological evaluation.

From a computational chemistry perspective, 3-benzyl-7-[3-(2-et h o x y p h e n y l ) - 1 , 2 , 4 - o x ad i az o l - 5 - y l ] - 1 , 2 , 3 , 4 - t e trah ydroqu i naz oline - 2 , 4 - dione has been subjected to molecular modeling studies to elucidate its binding interactions with potential biological targets. These studies have provided insights into how different parts of the molecule contribute to its overall bioactivity. For instance, molecular dynamics simulations have revealed that the oxadiazole ring adopts specific conformations that enhance its interaction with aromatic residues in protein binding pockets. Similarly, quantum mechanical calculations have helped optimize electronic properties for better binding affinity.

The pharmacokinetic profile of this compound is another area of active investigation, given its potential as a lead molecule for drug development. Absorption, distribution, metabolism, excretion (ADME) studies are being conducted to assess parameters such as solubility, permeability, and metabolic stability. These studies are essential for understanding how efficiently the compound will be absorbed into systemic circulation after administration and how it will be processed by biological systems over time.`

In conclusion, 3-benzyl -7-[3-(2 et h oxyphen y l) - 1 , 2 , 4 - ox ad i az ol -5 - y l ] -1 , 2 , 3 , 4 - t e tra hydroqui naz oline - 2 , 4 - dione (CAS no.1326877320)` stands out as an intriguing molecule with significant potential in pharmaceutical research.` Its unique structural features, coupled with recent advances in synthetic chemistry and computational biology, make it a promising candidate for further exploration.` As more data becomes available on its biological activity`and pharmacokinetic properties, this compound could emerge as an important tool`in developing novel therapeutics`for various diseases.` The continued investigation`of such molecules underscores`the importance`of interdisciplinary collaboration`between chemists`and biologists`in advancing drug discovery efforts.`